Cas no 422282-32-4 (N-[(3-chlorophenyl)methyl]-4-{2-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}butanamide)

N-[(3-chlorophenyl)methyl]-4-{2-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}butanamide structure
422282-32-4 structure
Product Name:N-[(3-chlorophenyl)methyl]-4-{2-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}butanamide
CAS No:422282-32-4
MF:C26H25ClN4O4S
MW:525.019103765488
CID:5827415
PubChem ID:4380559
Update Time:2023-11-21

N-[(3-chlorophenyl)methyl]-4-{2-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}butanamide Chemical and Physical Properties

Names and Identifiers

    • 3(4H)-Quinazolinebutanamide, N-[(3-chlorophenyl)methyl]-2-[[2-[(2-furanylmethyl)amino]-2-oxoethyl]thio]-4-oxo-
    • SR-01000558551
    • N-(3-chlorobenzyl)-4-(2-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)butanamide
    • N-[(3-chlorophenyl)methyl]-4-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]butanamide
    • SR-01000558551-1
    • F0916-5059
    • Oprea1_004372
    • 422282-32-4
    • N-[(3-chlorophenyl)methyl]-4-{2-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}butanamide
    • AKOS002088884
    • Inchi: 1S/C26H25ClN4O4S/c27-19-7-3-6-18(14-19)15-28-23(32)11-4-12-31-25(34)21-9-1-2-10-22(21)30-26(31)36-17-24(33)29-16-20-8-5-13-35-20/h1-3,5-10,13-14H,4,11-12,15-17H2,(H,28,32)(H,29,33)
    • InChI Key: LPTCPJQKRQQXFE-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(=O)N(CCCC(NCC2=CC=CC(Cl)=C2)=O)C=1SCC(NCC1=CC=CO1)=O

Computed Properties

  • Exact Mass: 524.1285042g/mol
  • Monoisotopic Mass: 524.1285042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 11
  • Complexity: 813
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • pka: 13.58±0.46(Predicted)

N-[(3-chlorophenyl)methyl]-4-{2-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}butanamide Pricemore >>

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